![molecular formula C19H24O7 B4013087 2-butyl-2-methyl-5-(2,4,5-trimethoxybenzylidene)-1,3-dioxane-4,6-dione](/img/structure/B4013087.png)
2-butyl-2-methyl-5-(2,4,5-trimethoxybenzylidene)-1,3-dioxane-4,6-dione
Overview
Description
2-butyl-2-methyl-5-(2,4,5-trimethoxybenzylidene)-1,3-dioxane-4,6-dione, also known as TMB or TMB-8, is a chemical compound that has gained attention for its potential applications in scientific research. TMB-8 is a calcium ionophore that can be used to increase intracellular calcium levels in cells, which can have a range of effects on cellular processes.
Scientific Research Applications
2-butyl-2-methyl-5-(2,4,5-trimethoxybenzylidene)-1,3-dioxane-4,6-dione-8 has a range of potential applications in scientific research. One of the most significant uses of this compound-8 is as a calcium ionophore. This compound-8 can be used to increase intracellular calcium levels in cells, which can have a range of effects on cellular processes. For example, this compound-8 can be used to study the role of calcium in cell signaling pathways, which are involved in a range of physiological processes, including muscle contraction, neurotransmitter release, and gene expression.
Mechanism of Action
2-butyl-2-methyl-5-(2,4,5-trimethoxybenzylidene)-1,3-dioxane-4,6-dione-8 works by binding to calcium ions and transporting them across the cell membrane. Once inside the cell, the calcium ions can activate a range of cellular processes. This compound-8 has been shown to increase intracellular calcium levels in a range of cell types, including smooth muscle cells, endothelial cells, and neurons.
Biochemical and Physiological Effects:
This compound-8 has a range of biochemical and physiological effects. One of the most significant effects of this compound-8 is its ability to increase intracellular calcium levels. This can have a range of downstream effects on cellular processes, including changes in gene expression, protein synthesis, and enzyme activity. This compound-8 has also been shown to have effects on cell proliferation, apoptosis, and migration.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-butyl-2-methyl-5-(2,4,5-trimethoxybenzylidene)-1,3-dioxane-4,6-dione-8 is its ability to increase intracellular calcium levels in cells. This can be a valuable tool for studying a range of cellular processes, including cell signaling pathways, gene expression, and protein synthesis. However, there are also limitations to the use of this compound-8 in lab experiments. For example, this compound-8 can be toxic to cells at high concentrations, and it can be difficult to control the dose of this compound-8 in experiments.
Future Directions
There are a range of future directions for research on 2-butyl-2-methyl-5-(2,4,5-trimethoxybenzylidene)-1,3-dioxane-4,6-dione-8. One area of interest is the development of new calcium ionophores that are more selective and less toxic than this compound-8. Another area of interest is the use of this compound-8 in the study of specific cellular processes, such as the role of calcium in muscle contraction or neurotransmitter release. Additionally, this compound-8 could be used in the development of new drugs for the treatment of diseases that are associated with abnormal calcium signaling, such as Alzheimer's disease or Parkinson's disease.
Properties
IUPAC Name |
2-butyl-2-methyl-5-[(2,4,5-trimethoxyphenyl)methylidene]-1,3-dioxane-4,6-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24O7/c1-6-7-8-19(2)25-17(20)13(18(21)26-19)9-12-10-15(23-4)16(24-5)11-14(12)22-3/h9-11H,6-8H2,1-5H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTUUWYXYUUJDQN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1(OC(=O)C(=CC2=CC(=C(C=C2OC)OC)OC)C(=O)O1)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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